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Compound of Interest

Compound Name: GSK1820795A

Cat. No.: B10857743 Get Quote

Technical Support Center: GSK1820795A
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the handling and use of GSK1820795A, with a focus on

avoiding precipitation in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is GSK1820795A?

A1: GSK1820795A is a potent and selective antagonist for the G-protein coupled receptor G2A

(also known as GPR132).[1][2][3] It is an analog of telmisartan and also exhibits activity as an

angiotensin II antagonist and a partial PPARγ agonist.[4][5][6]

Q2: What are the primary research applications for GSK1820795A?

A2: GSK1820795A is primarily used in research to investigate the physiological and

pathological roles of the G2A/GPR132 receptor.[1][2] Given its other activities, it may also be

used in studies related to the angiotensin II type 1 (AT1) receptor and peroxisome proliferator-

activated receptor-gamma (PPARγ).[5][6]

Q3: What are the physical and chemical properties of GSK1820795A?

A3: The table below summarizes the key properties of GSK1820795A.
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Property Value Reference

CAS Number 2650253-86-2 [1]

Chemical Formula C35H34N8 [1]

Molecular Weight 566.71 g/mol [1]

Appearance Not specified, likely a solid

Purity
>98% (typical for research

grade)

Q4: How should I store GSK1820795A?

A4: For long-term storage, it is recommended to store GSK1820795A at -20°C. For short-term

storage (days to weeks), it can be kept at 0-4°C. The compound should be stored in a dry, dark

place.[1] Stock solutions should also be stored at -20°C for long-term stability.[1]

Troubleshooting Guide: Avoiding Precipitation
Precipitation of GSK1820795A in aqueous solutions is a common issue that can affect

experimental outcomes. This guide provides troubleshooting steps to prevent and address this

problem.

Issue 1: Precipitation when preparing aqueous working
solutions from a DMSO stock.
Cause: GSK1820795A has low aqueous solubility. When a concentrated DMSO stock is

diluted into an aqueous buffer, the compound can crash out of solution.

Solution:

Lower the final concentration: The most straightforward solution is to work with a lower final

concentration of GSK1820795A in your aqueous medium.

Use a solubilizing agent: For in vivo studies, co-solvents and excipients can be used. A

formulation of 10% DMSO and 90% (20% SBE-β-CD in Saline) has been suggested, though
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it may form a suspension.[4] For in vitro assays, the tolerance of your cell line or

experimental system to co-solvents should be considered.

Stepwise dilution: Instead of a single large dilution, try a serial dilution approach. This can

sometimes help to keep the compound in solution.

Sonication: If precipitation occurs, gentle sonication can help to redissolve the compound.[4]

Be mindful of potential heating and its effect on the compound's stability.

Issue 2: Compound precipitates over time in the
experimental medium.
Cause: The stability of GSK1820795A in your specific aqueous buffer and at your experimental

temperature may be limited.

Solution:

Prepare fresh solutions: Prepare your working solutions immediately before use.

pH of the buffer: The solubility of many compounds is pH-dependent. While specific data for

GSK1820795A is not available, you could empirically test a small range of physiologically

relevant pH values for your buffer to see if it improves solubility.

Protein in the medium: The presence of proteins, such as BSA or serum in cell culture

media, can sometimes help to stabilize small molecules and prevent precipitation.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weigh the compound: Accurately weigh out the desired amount of GSK1820795A powder.

For example, to make 1 mL of a 10 mM stock solution, you would need 5.667 mg of

GSK1820795A (MW = 566.71 g/mol ).

Add DMSO: Add the appropriate volume of high-purity, anhydrous DMSO to the vial

containing the compound.
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Dissolve: Vortex or gently sonicate the solution until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution
for In Vitro Assays

Thaw the stock solution: Thaw an aliquot of your 10 mM GSK1820795A in DMSO stock

solution at room temperature.

Pre-warm the aqueous buffer: Pre-warm your desired aqueous buffer (e.g., cell culture

medium, PBS) to the experimental temperature (e.g., 37°C).

Dilute the stock: Add the required volume of the DMSO stock solution to the pre-warmed

buffer to achieve your final desired concentration. It is crucial to add the DMSO stock to the

aqueous buffer and not the other way around. Mix gently but thoroughly immediately after

adding the stock.

Observe for precipitation: Visually inspect the solution for any signs of precipitation. If the

solution appears cloudy, refer to the troubleshooting guide.

Use immediately: Use the freshly prepared working solution in your experiment without

delay.

Solubility Data Summary
The following table summarizes the known solubility information for GSK1820795A.
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Solvent/Vehicl
e

Concentration Result Notes Reference

DMSO 10 mM Soluble

Recommended

for stock

solutions.

[4]

10% DMSO,

90% (20% SBE-

β-CD in Saline)

2.5 mg/mL (4.41

mM)

Suspended

solution

May require

sonication.

Suitable for in

vivo use.

[4]

10% DMSO,

90% Corn Oil

≥ 2.5 mg/mL

(4.41 mM)
Clear solution

Suitable for in

vivo use.
[4]

Visualizations
Signaling Pathway of G2A/GPR132
GSK1820795A is an antagonist of the G2A/GPR132 receptor. This receptor is known to be

activated by various ligands, including oxidized fatty acids and N-acylamides, and is involved in

several downstream signaling cascades.
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Caption: G2A/GPR132 signaling pathway and the inhibitory action of GSK1820795A.
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Experimental Workflow for Preparing Aqueous Solutions
This workflow diagram illustrates the recommended steps for preparing aqueous working

solutions of GSK1820795A from a DMSO stock to minimize the risk of precipitation.
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Caption: Recommended workflow for the preparation of GSK1820795A aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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